Cas no 824409-74-7 (Benzonitrile,4-[4-[3-(4-fluorophenyl)-3-oxopropyl]-1-piperazinyl]-2-(trifluoromethyl)-)
![Benzonitrile,4-[4-[3-(4-fluorophenyl)-3-oxopropyl]-1-piperazinyl]-2-(trifluoromethyl)- structure](https://www.kuujia.com/scimg/cas/824409-74-7x500.png)
824409-74-7 structure
Product name:Benzonitrile,4-[4-[3-(4-fluorophenyl)-3-oxopropyl]-1-piperazinyl]-2-(trifluoromethyl)-
CAS No:824409-74-7
MF:C21H19F4N3O
MW:405.388678789139
CID:1806098
Benzonitrile,4-[4-[3-(4-fluorophenyl)-3-oxopropyl]-1-piperazinyl]-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile,4-[4-[3-(4-fluorophenyl)-3-oxopropyl]-1-piperazinyl]-2-(trifluoromethyl)-
- Benzonitrile, 4-[4-[3-(4-fluorophenyl)-3-oxopropyl]-1-piperazinyl]-2-(trifluoromethyl)-
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- Inchi: 1S/C21H19F4N3O/c22-17-4-1-15(2-5-17)20(29)7-8-27-9-11-28(12-10-27)18-6-3-16(14-26)19(13-18)21(23,24)25/h1-6,13H,7-12H2
- InChI Key: BKFGDHBROJZDBT-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C(N2CCN(CCC(C3=CC=C(F)C=C3)=O)CC2)C=C1C(F)(F)F
Experimental Properties
- Density: 1.34±0.1 g/cm3(Predicted)
- Melting Point: 144-145 °C(Solv: ethyl acetate (141-78-6); isopropanol (67-63-0))
- Boiling Point: 559.9±50.0 °C(Predicted)
- pka: 6.02±0.10(Predicted)
Benzonitrile,4-[4-[3-(4-fluorophenyl)-3-oxopropyl]-1-piperazinyl]-2-(trifluoromethyl)- Related Literature
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Xinyun Wu,Richard D. Oleschuk,Natalie M. Cann Analyst, 2012,137, 4150-4161
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Wolfgang G. Zeier,Hong Zhu,Zachary M. Gibbs,Gerbrand Ceder,Wolfgang Tremel,G. Jeffrey Snyder J. Mater. Chem. C, 2014,2, 10189-10194
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Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
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Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
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